Cas no 20704-66-9 (trans-4-(Acetamidomethyl)cyclohexanecarboxylic Acid)

• Product Name: trans-4-(Acetamidomethyl)cyclohexanecarboxylic Acid
• CAS No: 20704-66-9
• MF: C₁₀H₁₇NO₃
• MW: 199.246883153915
• CID: 2855558
• Update Time: 2025-05-24

trans-4-(Acetamidomethyl)cyclohexanecarboxylic Acid Chemical and Physical Properties

Names and Identifiers

• TRANS-4-(ACETAMIDOMETHYL)CYCLOHEXANECARBOXYLIC ACID
• 4-((Acetylamino)methyl)cyclohexanecarboxylic acid
• 4-(acetamidomethyl)cyclohexanecarboxylic acid
• 4-(acetamidomethyl)cyclohexane-1-carboxylic acid
• 4-[(ACETYLAMINO)METHYL]CYCLOHEXANECARBOXYLIC ACID
• 7K9BQX3B2E
• trans-4(Acetamidomethyl)cyclohexanecarboxylic acid
• Cyclohexanecarboxylicacid, 4-[(acetylamino)methyl]-
• Oprea1_137399
• Oprea1_664472
• CBDivE_001900
• trans-4-(Acetamidomethyl)cyclohexanecarboxylic Acid

• Inchi： 1S/C10H17NO3/c1-7(12)11-6-8-2-4-9(5-3-8)10(13)14/h8-9H,2-6H2,1H3,(H,11,12)(H,13,14)
• InChI Key： IFYATEIGOYKKKS-UHFFFAOYSA-N
• SMILES： OC(C1CCC(CNC(C)=O)CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 219
• XLogP3: 0.5
• Topological Polar Surface Area: 66.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acids

Additional information on trans-4-(Acetamidomethyl)cyclohexanecarboxylic Acid

The Role of trans-4-(Acetamidomethyl)cyclohexanecarboxylic Acid in Modern Chemical and Pharmaceutical Research

trans-4-(Acetamidomethyl)cyclohexanecarboxylic acid (CAS No 20704-66-9), a cyclohexane-based compound with an acetamidomethyl substituent at the 4-position, has emerged as a critical intermediate in the design of advanced pharmaceutical agents. Its molecular structure, characterized by a rigid trans configuration between the cyclohexyl ring and the acetylamino group, provides unique opportunities for modulating physicochemical properties and biological activity. Recent studies highlight its potential in developing therapies targeting metabolic disorders, neurodegenerative diseases, and inflammatory pathways, leveraging its ability to form stable hydrogen bonds through the acetamido moiety while maintaining conformational flexibility via the cyclohexane scaffold.

The synthesis of trans-4-(acetamidomethyl)cyclohexanecarboxylic acid has evolved significantly over the past decade. Traditional methods involving Grignard reagents and acyl chlorides have been supplanted by environmentally benign protocols utilizing microwave-assisted chemistry and organocatalysts. A notable advancement published in Green Chemistry (2023) demonstrated a solvent-free approach using N,N'-dicyclohexylcarbodiimide (DCC) as a coupling agent, achieving 98% stereoselectivity under mild conditions. This method not only enhances scalability but also aligns with current industry trends toward sustainable manufacturing practices. The trans isomer's distinct reactivity profile compared to its cis counterpart has been validated through computational studies using density functional theory (DFT), revealing preferential interaction with specific enzyme active sites due to its non-planar geometry.

In drug discovery applications, this compound serves as a versatile building block for constructing bioactive molecules. Researchers at Stanford University recently reported its use as a core structure in designing novel histone deacetylase (HDAC) inhibitors (Journal of Medicinal Chemistry, 2023). The cyclohexane carboxylic acid framework facilitates hydrophobic interactions with HDAC enzyme pockets, while the acetamido group enables covalent binding through acyl transfer mechanisms. Preclinical data showed improved selectivity over existing inhibitors, reducing off-target effects commonly observed in first-generation compounds. Similar structural motifs have also been explored in G protein-coupled receptor (GPCR) modulators, where the cyclohexane ring's conformational adaptability allows precise tuning of ligand-receptor interactions.

Pharmacokinetic studies published in Nature Communications (2023) revealed intriguing absorption characteristics when this compound is conjugated with polyethylene glycol (PEG). The resulting cyclohexane carboxylic acid derivatives exhibited extended half-lives in murine models while maintaining plasma stability through steric shielding of reactive groups. This property is particularly valuable for peptide-based therapeutics requiring prolonged systemic exposure without compromising bioactivity. In vitro assays further demonstrated superior membrane permeability compared to linear analogs, attributed to the compound's compact three-dimensional arrangement enabled by the cyclohexane core.

Ongoing investigations into its anti-inflammatory properties have identified synergistic effects when combined with established NSAIDs (Bioorganic & Medicinal Chemistry Letters, 2023). The acetamido functionality acts as a dual-purpose moiety: it stabilizes molecular conformations necessary for cytokine receptor binding while simultaneously providing analgesic activity via COX enzyme modulation. Structure-activity relationship (SAR) studies revealed that substituent variations on the cyclohexane ring significantly influence selectivity profiles toward IL-6 and TNF-alpha pathways, offering opportunities for mechanism-specific drug development.

In metabolic disease research, this compound forms foundational components of PPAR gamma agonists currently undergoing Phase II clinical trials for type 2 diabetes management. Computational docking simulations (JACS Au, 2023) showed that the trans configuration allows optimal positioning within PPAR gamma's ligand-binding domain compared to alternative geometries. This structural advantage results in enhanced receptor activation efficiency at lower doses than conventional thiazolidinedione drugs, potentially mitigating side effects like fluid retention observed in earlier therapies.

The compound's unique photochemical properties have opened new avenues in bioconjugation chemistry (Angewandte Chemie International Edition, 2023). Its amide group exhibits fluorescence emission at 355 nm when incorporated into fluorophore-carrying scaffolds, enabling real-time tracking of drug delivery systems within cellular environments. This capability was leveraged in recent nanoparticle formulations where cyclohexane carboxylic acid functionalized surfaces demonstrated improved targeting accuracy while maintaining cargo stability during transit through biological barriers.

Safety evaluations conducted by NIH-funded researchers (Toxicological Sciences, 2023) confirmed low acute toxicity profiles when administered intravenously at therapeutic doses. Metabolomic analysis identified phase II conjugation as the primary detoxification pathway via glutathione adduct formation, which rapidly eliminates non-covalent derivatives without generating reactive metabolites. These findings align with regulatory requirements for pharmaceutical intermediates under ICH guidelines and support its continued use in preclinical development programs.

In material science applications, this compound functions as an effective crosslinker for hydrogel matrices used in tissue engineering (Biomaterials Science, 2023). Its carboxylic acid group enables robust ester bond formation under physiological conditions while maintaining hydrophilicity due to amide hydrogen bonding networks. Recent studies showed that hydrogels incorporating this crosslinker exhibit tunable mechanical properties matching human cartilage stiffness ranges (Young's modulus ~1 MPa), making them promising candidates for orthopedic repair applications.

Cutting-edge research combining machine learning with medicinal chemistry has identified novel synthetic pathways using this compound as a starting material (Molecular Systems Design & Engineering, 2023). Neural network models predicted that introducing fluorine substitutions at specific cyclohexane positions could enhance blood-brain barrier penetration by ~50%, a hypothesis validated experimentally through parallel synthesis campaigns involving microwave-assisted Suzuki couplings. Such advancements underscore its value as both an intermediate and a lead molecule candidate across multiple therapeutic areas.

In conclusion, trans-4-(acetamidomethyl)cyclohexanecarboxylic acid continues to occupy a strategic position in chemical innovation due to its dual functional groups and adaptable stereochemistry. Its structural features enable multifunctional drug design possibilities while meeting modern requirements for sustainability and safety validation. Current research trajectories suggest promising future applications across diverse biomedical fields including targeted therapy delivery systems and next-generation enzyme modulators that address unmet clinical needs without compromising on pharmacokinetic performance or regulatory compliance.